Cas no 140217-10-3 (Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 4-(4-chlorobutyl)-3,4-dihydro-)

• Product Name: Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 4-(4-chlorobutyl)-3,4-dihydro-
• CAS No: 140217-10-3
• MF: C₁₁H₁₄ClNOS₂
• MW: 275.817959308624
• CID: 1286833
• Update Time: 2024-08-03

Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 4-(4-chlorobutyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 4-(4-chlorobutyl)-3,4-dihydro-

• Inchi： 1S/C11H14ClNOS2/c12-4-1-2-5-13-6-8-16-11-9(10(13)14)3-7-15-11/h3,7H,1-2,4-6,8H2
• InChI Key： KHHDXAYOGGRZPW-UHFFFAOYSA-N
• SMILES： S1C2SC=CC=2C(=O)N(CCCCCl)CC1

Computed Properties

• Exact Mass: 275.02072

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 443.9±45.0 °C(Predicted)
• PSA: 20.31
• pka: -1.39±0.20(Predicted)